Cas no 752206-04-5 (1H-Pyrrole, 1-[(1R,2R)-2-methylcyclohexyl]-, rel-)

1H-Pyrrole, 1-[(1R,2R)-2-methylcyclohexyl]-, rel- structure
752206-04-5 structure
Product Name:1H-Pyrrole, 1-[(1R,2R)-2-methylcyclohexyl]-, rel-
CAS No:752206-04-5
MF:C11H17N
MW:163.259382963181
CID:539918
PubChem ID:121227209
Update Time:2025-04-19

1H-Pyrrole, 1-[(1R,2R)-2-methylcyclohexyl]-, rel- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole, 1-[(1R,2R)-2-methylcyclohexyl]-, rel-
    • 1H-Pyrrole,1-[(1R,2R)-2-methylcyclohexyl]-,rel-(9CI)
    • 1-((1R,2R)-2-Methylcyclohexyl)-1H-pyrrole
    • 752206-04-5
    • Inchi: 1S/C11H17N/c1-10-6-2-3-7-11(10)12-8-4-5-9-12/h4-5,8-11H,2-3,6-7H2,1H3/t10-,11-/m1/s1
    • InChI Key: GDIBAWKDQYPLIJ-GHMZBOCLSA-N
    • SMILES: N1(C=CC=C1)[C@@H]1CCCC[C@H]1C

Computed Properties

  • Exact Mass: 163.136099547g/mol
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 4.9Ų
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